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Compound of Interest

Compound Name: 3-(2,2,2-Trifluoroacetyl)benzonitrile

Cat. No.: B1316734

Technical Guide: 3-(2,2,2-
Trifluoroacetyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-(2,2,2-Trifluoroacetyl)benzonitrile, a
key building block in medicinal chemistry and drug discovery. This document outlines its

chemical properties, commercial availability, and provides insights into its synthesis and safe
handling.

Core Compound Information
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Property Value Reference

3-(2,2,2-

Trifluoroacetyl)benzonitrile

Chemical Name

CAS Number 23568-85-6 [11[2]

Molecular Formula CoHaF3NO [11[2]

Molecular Weight 199.13 g/mol [3114]

MDL Number MFCD01319970 [1][2]
FC(F)

SMILES (F)C(=0)C1=CC=CC(=C1l)C# [11[2]
N

Commercial Availability and Suppliers

3-(2,2,2-Trifluoroacetyl)benzonitrile is available from a number of chemical suppliers. While
pricing and stock levels are often subject to quotation, the following table summarizes known

suppliers and available data. Researchers are advised to contact the suppliers directly for the
most current information.
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. Catalog . Available
Supplier Purity . Notes
Number Quantities
Provides
comprehensive
analytical data
--INVALID-LINK--  23568-85-6 Request Quote Request Quote
(NMR, HPLC,
LC-MS) upon
request.
--INVALID-LINK--  AJ23807 Request Quote Request Quote
--INVALID-LINK--  AR0020DN Request Quote Request Quote
Specializes in
synthesis and
--INVALID-LINK--  23568-85-6 Request Quote Request Quote characterization
of small
molecules.
--INVALID-LINK-- BD224341 Request Quote Request Quote

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 3-(2,2,2-
Trifluoroacetyl)benzonitrile are not readily available in the public domain, a potential
synthetic pathway is referenced by Ambeed, citing a publication in Bioorganic and Medicinal
Chemistry, 2008, vol. 16, p. 3091 - 3107.[1] Researchers should consult this primary literature
for detailed methodologies.

A general approach for the synthesis of similar benzonitrile derivatives often involves a multi-
step process that may include:

 Nitration: Introduction of a nitro group onto a substituted benzene ring.
e Reduction: Conversion of the nitro group to an amine.

o Sandmeyer or Related Reactions: Transformation of the amino group into a nitrile.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1316734?utm_src=pdf-body
https://www.benchchem.com/product/b1316734?utm_src=pdf-body
https://www.ambeed.com/products/23568-85-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Acylation: Introduction of the trifluoroacetyl group.

The following diagram illustrates a generalized procurement and initial handling workflow for a
research chemical like 3-(2,2,2-Trifluoroacetyl)benzonitrile.

Procurement and initial laboratory workflow for a research chemical.

Safety, Handling, and Storage

A specific Safety Data Sheet (SDS) for 3-(2,2,2-Trifluoroacetyl)benzonitrile was not readily
available. However, based on the safety information for structurally related compounds such as
other fluorinated benzonitriles, the following general precautions should be taken:

» Hazard Statements: Likely to be harmful if swallowed, in contact with skin, or if inhaled. May
cause skin and eye irritation.

 Precautionary Statements:

o Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash skin thoroughly
after handling. Do not eat, drink, or smoke when using this product. Use only outdoors or
in a well-ventilated area. Wear protective gloves, protective clothing, eye protection, and
face protection.

o Response: In case of contact with eyes, rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. If skin irritation
occurs, get medical advice/attention. If swallowed, call a poison center or doctor.

o Storage: Store in a well-ventilated place. Keep container tightly closed.

o Disposal: Dispose of contents and container in accordance with local, regional, and
national regulations.

It is imperative to obtain and review the specific Safety Data Sheet from the supplier before
handling this compound.

Potential Applications in Research and Drug
Development
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Trifluoromethylated and cyano-substituted aromatic compounds are of significant interest in
medicinal chemistry. The trifluoromethyl group can enhance metabolic stability, lipophilicity, and
binding affinity of a molecule. The nitrile group can act as a hydrogen bond acceptor or be a
precursor for other functional groups. 3-(2,2,2-Trifluoroacetyl)benzonitrile serves as a
versatile starting material for the synthesis of more complex molecules with potential
therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-2-2-trifluoroacetyl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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